Cas no 1691671-14-3 (Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy-)
Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
- 2-(5-bromo-2-methoxyphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
- Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy-
-
- Inchi: 1S/C24H20BrNO5/c1-30-21-11-10-14(25)12-19(21)22(23(27)28)26-24(29)31-13-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-12,20,22H,13H2,1H3,(H,26,29)(H,27,28)
- InChI Key: WTUTURXUEDDBAC-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 624
- XLogP3: 5
- Topological Polar Surface Area: 84.9
Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-385493-0.05g |
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
1691671-14-3 | 95% | 0.05g |
$252.0 | 2024-06-05 | |
| Enamine | EN300-385493-0.1g |
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
1691671-14-3 | 95% | 0.1g |
$376.0 | 2024-06-05 | |
| Enamine | EN300-385493-0.25g |
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
1691671-14-3 | 95% | 0.25g |
$538.0 | 2024-06-05 | |
| Enamine | EN300-385493-0.5g |
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
1691671-14-3 | 95% | 0.5g |
$847.0 | 2024-06-05 | |
| Enamine | EN300-385493-1.0g |
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
1691671-14-3 | 95% | 1.0g |
$1086.0 | 2024-06-05 | |
| Enamine | EN300-385493-2.5g |
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
1691671-14-3 | 95% | 2.5g |
$2127.0 | 2024-06-05 | |
| Enamine | EN300-385493-5.0g |
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
1691671-14-3 | 95% | 5.0g |
$3147.0 | 2024-06-05 | |
| Enamine | EN300-385493-10.0g |
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
1691671-14-3 | 95% | 10.0g |
$4667.0 | 2024-06-05 | |
| 1PlusChem | 1P027OEU-50mg |
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
1691671-14-3 | 95% | 50mg |
$363.00 | 2024-06-19 | |
| 1PlusChem | 1P027OEU-100mg |
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
1691671-14-3 | 95% | 100mg |
$527.00 | 2024-06-19 |
Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy- Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy-
Research Brief on Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy- (CAS: 1691671-14-3)
In recent years, the compound Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy- (CAS: 1691671-14-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the bromo-substituted benzene ring makes it a valuable intermediate in peptide synthesis and drug development.
Recent studies have focused on the synthesis and application of this compound in the development of novel bioactive molecules. Researchers have utilized its reactive sites for further functionalization, enabling the creation of targeted drug candidates. The compound's ability to act as a building block in solid-phase peptide synthesis (SPPS) has been particularly noteworthy, as it allows for the efficient production of complex peptides with high purity and yield.
One of the key findings in recent literature is the role of Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy- in the development of protease inhibitors. Its structural motifs have been incorporated into inhibitors targeting specific enzymes involved in diseases such as cancer and viral infections. The bromo-substitution at the 5-position of the benzene ring has been shown to enhance the binding affinity of these inhibitors to their target enzymes, thereby improving their therapeutic efficacy.
In addition to its applications in drug development, this compound has also been explored in the field of chemical biology for the study of protein-protein interactions. The Fmoc group serves as a versatile handle for conjugation with other biomolecules, facilitating the creation of probes for imaging and diagnostic purposes. Recent advancements in click chemistry have further expanded the utility of this compound in bioconjugation strategies.
Despite its promising applications, challenges remain in the large-scale synthesis and purification of Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy-. Researchers are actively working on optimizing synthetic routes to improve yield and reduce production costs. Additionally, studies are underway to evaluate the pharmacokinetic and toxicological profiles of derivatives based on this compound, ensuring their safety and efficacy for clinical use.
In conclusion, Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy- (CAS: 1691671-14-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an essential intermediate for the development of novel therapeutics and diagnostic agents. Ongoing research efforts are expected to further elucidate its potential and expand its applications in the biomedical field.
1691671-14-3 (Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)